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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551

Initial investigations into the application of 2-sec-butylcyclohexanone in proteomics research
have yielded limited specific information. While the compound is noted for its use in other
scientific and commercial fields, its direct, documented application within proteomics workflows,
including detailed protocols and quantitative data, is not readily available in the public domain.

Our comprehensive search of scientific literature and resources did not uncover specific
examples of 2-sec-butylcyclohexanone being used as a reagent for protein modification,
labeling, or in any other capacity within standard proteomics methodologies. The compound is
primarily characterized as a flavoring agent and a component in fragrances.[1][2][3][4] General
applications also include its use as a solvent and in chromatography.[5]

Proteomics research often employs a variety of chemical reagents for tasks such as protein
derivatization to enhance mass spectrometry analysis, selective labeling for quantitative
studies, or for cross-linking proteins to study interactions.[6][7][8][9] These reagents typically
possess specific reactive groups that target functional moieties on amino acid side chains,
such as primary amines, sulfhydryls, or carboxyl groups.[9][10]

While the ketone group in 2-sec-butylcyclohexanone could theoretically undergo certain
chemical reactions, its utility as a specific and efficient tool for proteomics applications has not
been described in the reviewed literature. Established proteomics workflows rely on well-
characterized reagents and standardized protocols to ensure reproducibility and accurate data
interpretation.[11][12][13][14]
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Given the absence of specific data and established protocols, we are unable to provide the
requested detailed Application Notes, quantitative data tables, experimental protocols, or
workflow diagrams for the use of 2-sec-butylcyclohexanone in proteomics research.

Further research and development would be required to explore any potential utility of 2-sec-
butylcyclohexanone in this field. Such an investigation would need to establish its reactivity with
proteins, the specificity of any labeling, its impact on protein structure and function, and its
compatibility with mass spectrometry and other analytical techniques.

For researchers, scientists, and drug development professionals interested in protein labeling
and quantitative proteomics, we recommend exploring established and well-documented
chemical tools and methodologies. Resources from major suppliers of proteomics reagents and
scientific publications in the field of molecular and cellular proteomics offer a wealth of
information on validated protocols and their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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